Cas no 1805606-53-4 (Ethyl 5-(difluoromethyl)-2-hydroxy-3-iodopyridine-4-carboxylate)
Ethyl 5-(difluoromethyl)-2-hydroxy-3-iodopyridine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-(difluoromethyl)-2-hydroxy-3-iodopyridine-4-carboxylate
-
- Inchi: 1S/C9H8F2INO3/c1-2-16-9(15)5-4(7(10)11)3-13-8(14)6(5)12/h3,7H,2H2,1H3,(H,13,14)
- InChI Key: GYKDFOSEGFTYSZ-UHFFFAOYSA-N
- SMILES: IC1C(NC=C(C(F)F)C=1C(=O)OCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 390
- XLogP3: 1
- Topological Polar Surface Area: 55.4
Ethyl 5-(difluoromethyl)-2-hydroxy-3-iodopyridine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029029905-250mg |
Ethyl 5-(difluoromethyl)-2-hydroxy-3-iodopyridine-4-carboxylate |
1805606-53-4 | 95% | 250mg |
$1,019.20 | 2022-04-01 | |
| Alichem | A029029905-500mg |
Ethyl 5-(difluoromethyl)-2-hydroxy-3-iodopyridine-4-carboxylate |
1805606-53-4 | 95% | 500mg |
$1,819.80 | 2022-04-01 | |
| Alichem | A029029905-1g |
Ethyl 5-(difluoromethyl)-2-hydroxy-3-iodopyridine-4-carboxylate |
1805606-53-4 | 95% | 1g |
$2,923.95 | 2022-04-01 |
Ethyl 5-(difluoromethyl)-2-hydroxy-3-iodopyridine-4-carboxylate Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on Ethyl 5-(difluoromethyl)-2-hydroxy-3-iodopyridine-4-carboxylate
Ethyl 5-(difluoromethyl)-2-hydroxy-3-iodopyridine-4-carboxylate (CAS No. 1805606-53-4): A Key Intermediate in Modern Pharmaceutical Synthesis
Ethyl 5-(difluoromethyl)-2-hydroxy-3-iodopyridine-4-carboxylate (CAS No. 1805606-53-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential applications in drug development. This compound, characterized by its pyridine core substituted with a difluoromethyl group, a hydroxyl group, an iodine atom, and a carboxylate ester moiety, serves as a crucial intermediate in the synthesis of various bioactive molecules.
The difluoromethyl group is a particularly intriguing feature from a medicinal chemistry perspective. Its incorporation into molecular structures often enhances metabolic stability, improves binding affinity to biological targets, and can influence the pharmacokinetic properties of the final drug candidates. In recent years, there has been a surge in research focusing on the use of difluoromethyl containing compounds due to their demonstrated efficacy in modulating enzyme activity and receptor interactions. For instance, studies have shown that molecules bearing this substituent exhibit promising effects in the treatment of inflammatory diseases and cancer by interfering with key signaling pathways.
The pyridine ring itself is another critical structural element that contributes to the compound's utility. Pyridines are ubiquitous scaffolds in pharmaceuticals, known for their ability to engage with biological targets such as enzymes and receptors through hydrogen bonding and hydrophobic interactions. The presence of both a hydroxyl group and an iodine atom on the pyridine ring further enhances the compound's reactivity, making it an excellent candidate for further functionalization via cross-coupling reactions. These reactions are fundamental in modern synthetic organic chemistry, enabling the construction of complex molecular architectures with high precision.
The ester functionality at the 4-position of the pyridine ring adds another layer of versatility to Ethyl 5-(difluoromethyl)-2-hydroxy-3-iodopyridine-4-carboxylate. Ester groups are commonly used in pharmaceutical synthesis as protecting groups or as points of intervention for subsequent chemical modifications. For example, they can be hydrolyzed under acidic or basic conditions to yield corresponding carboxylic acids, which can then be further derivatized into amides, esters, or other functional groups. This adaptability makes the compound an invaluable tool for medicinal chemists seeking to explore new chemical space.
In recent years, Ethyl 5-(difluoromethyl)-2-hydroxy-3-iodopyridine-4-carboxylate has been employed in several innovative synthetic strategies aimed at developing novel therapeutic agents. One notable area of research involves its use in the construction of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. By leveraging its iodine atom for palladium-catalyzed cross-coupling reactions, researchers have been able to append various aryl or heteroaryl groups to the pyridine core, generating compounds with enhanced binding affinity and selectivity towards target kinases. These efforts have led to the discovery of several lead compounds that are currently undergoing further optimization.
Another emerging application of Ethyl 5-(difluoromethyl)-2-hydroxy-3-iodopyridine-4-carboxylate lies in the synthesis of antiviral agents. The unique combination of substituents on its pyridine ring allows for interactions with viral proteases and polymerases, making it a promising scaffold for designing inhibitors against RNA viruses such as influenza and coronaviruses. Preliminary studies have demonstrated that derivatives of this compound exhibit potent antiviral activity by inhibiting critical viral enzymes responsible for replication and transcription. As the global landscape continues to evolve with respect to viral threats, such findings underscore the importance of developing novel antiviral strategies.
The synthetic methodologies involving Ethyl 5-(difluoromethyl)-2-hydroxy-3-iodopyridine-4-carboxylate also highlight advancements in green chemistry principles. Modern synthetic routes increasingly emphasize efficiency, sustainability, and minimal waste generation. In one notable example, researchers have developed a catalytic process that allows for the selective introduction of the difluoromethyl group without generating hazardous byproducts. This approach not only improves safety in the laboratory but also aligns with broader environmental goals by reducing reliance on toxic reagents and solvents.
The future prospects for Ethyl 5-(difluoromethyl)-2-hydroxy-3-iodopyridine-4-carboxylate are vast and exciting. As computational chemistry techniques continue to advance, virtual screening methods can be employed to identify new applications for this compound by predicting its interactions with diverse biological targets. Additionally, ongoing research into photoredox catalysis may open up new avenues for its functionalization, enabling access to previously inaccessible molecular architectures. These developments promise to further expand its utility in drug discovery and development.
In conclusion, Ethyl 5-(difluoromethyl)-2-hydroxy-3-iodopyridine-4-carboxylate (CAS No. 1805606-53-4) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features—particularly the presence of a difluoromethyl group and an iodine atom—make it an exceptionally versatile building block for constructing novel bioactive molecules. Recent advancements in synthetic chemistry and medicinal chemistry have highlighted its importance in developing treatments for various diseases, including cancer and viral infections. As research continues to uncover new applications for this compound, it is poised to remain a vital tool in the arsenal of pharmaceutical scientists worldwide.
1805606-53-4 (Ethyl 5-(difluoromethyl)-2-hydroxy-3-iodopyridine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)